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Compound of Interest

Compound Name: Rebastinib

Cat. No.: B1684436

The responsible disposal of investigational drugs like Rebastinib is a critical component of
laboratory safety and regulatory compliance. For researchers, scientists, and drug development
professionals, adherence to established protocols not only ensures a safe working environment
but also prevents environmental contamination and upholds the integrity of clinical trials. This
guide provides essential, step-by-step information for the proper disposal of Rebastinib,
drawing upon general best practices for investigational drug management.

Core Principles of Investigational Drug Disposal

The disposal of any investigational product, including Rebastinib, is governed by a hierarchy
of regulations and guidelines. The primary point of contact for disposal instructions is the study
sponsor, who is responsible for the investigational drug throughout its lifecycle.[1] Additionally,
all disposal procedures must comply with federal, state, and local regulations, as well as
institutional policies.[2][3]

Pre-Disposal Handling and Safety

Before proceeding with disposal, it is imperative to handle Rebastinib with appropriate
personal protective equipment (PPE). According to its Safety Data Sheet (SDS), Rebastinib is
harmful if swallowed, causes skin irritation, and can lead to serious eye irritation and respiratory
irritation.[4]

Recommended PPE and Handling Precautions:
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Item Specification

Gloves Protective gloves required.[4]

) Safety goggles with side-shields are necessary.
Eye Protection

[4]
Body Protection Impervious clothing should be worn.[4]
Respiratory Protection A suitable respirator is recommended.[4]

o Use only in areas with appropriate exhaust
Ventilation o
ventilation.[4]

Step-by-Step Disposal Procedures for Rebastinib

The following procedural guidance is based on standard practices for investigational drug
disposal. Always consult and adhere to the specific instructions provided by the study sponsor
and your institution's Environmental Health and Safety (EHS) department.

e Consult the Study Sponsor: Before any disposal action, contact the study sponsor for their
specific instructions on the return or destruction of unused, partially used, or expired
Rebastinib.[1] The sponsor may require the drug to be shipped back to them.[5]

» Contact Institutional Environmental Health and Safety (EHS): Your institution's EHS
department is a crucial resource for determining if Rebastinib is considered hazardous
waste under local and federal regulations, such as the Resource Conservation and Recovery
Act (RCRA).[3][6] They will provide guidance on proper waste segregation and disposal
vendors.

e Segregate Waste:

o Hazardous Waste: If deemed hazardous by EHS, all Rebastinib-containing materials
(vials, syringes, contaminated PPE) must be disposed of in a designated hazardous waste
container.[2][5] These containers are typically collected by a licensed hazardous waste
management service for incineration.[2][3]
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o Non-Hazardous Waste: If classified as non-hazardous, it may be disposed of in a
biohazard or chemotoxic container destined for incineration.[3]

o Empty Containers: Even empty vials and packaging that previously held Rebastinib
should be disposed of according to the hazardous or non-hazardous waste stream, as
they may contain residual amounts of the drug.[2][5]

e Documentation and Accountability:
o Maintain meticulous records of all Rebastinib received, dispensed, and disposed of.[1]

o Document the date, quantity, and method of disposal. This documentation should be
witnessed and signed by a second authorized individual.[2]

o A certificate of destruction should be obtained from the disposal vendor and kept with the
study records.[2][3]

» Final Disposal Method:

o The preferred and most common method for destroying pharmaceutical waste is high-
temperature incineration by a licensed facility.[2][3][7] This method ensures the complete
destruction of the active pharmaceutical ingredient.

o Never dispose of Rebastinib by flushing it down the drain or placing it in the regular trash,
as this can lead to environmental contamination.[4][8]

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Rebastinib.
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Caption: Workflow for the proper disposal of Rebastinib.
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By following these procedures and prioritizing communication with the study sponsor and
institutional EHS, researchers can ensure the safe and compliant disposal of Rebastinib,
thereby protecting themselves, their colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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